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Compound of Interest

Compound Name: PF-00956980

Cat. No.: B610060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial, immediate safety and logistical guidance for the handling of

PF-00956980, a potent, reversible, pan-Janus kinase (JAK) inhibitor. Due to the limited

availability of a specific Safety Data Sheet (SDS) for PF-00956980, this guidance is primarily

based on the safety protocols for Tofacitinib, a structurally and functionally similar JAK inhibitor.

[1] It is imperative to handle PF-00956980 with the assumption that it carries similar health

risks.

Immediate Safety and Handling Precautions
Warning: PF-00956980 is suspected of damaging fertility or the unborn child and may be

harmful if swallowed.[2][3] All personnel must read and understand these safety precautions

before handling this compound.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to prevent exposure. The following table

summarizes the required PPE for handling PF-00956980.
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Protection Type Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles.

To prevent eye contact with the

compound.

Hand Protection
Impermeable gloves (e.g.,

nitrile).
To prevent skin contact.

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if dust is

generated.

To prevent inhalation of dust or

aerosols.

First Aid Measures
In case of exposure, follow these immediate first aid protocols.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[1]

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops.[1]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.[1]
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Operational and Disposal Plans
Strict adherence to the following operational and disposal procedures is essential to ensure a

safe laboratory environment.

Handling and Storage
Handling: Avoid contact with eyes, skin, and clothing. Do not breathe dust. Use only in a

chemical fume hood.[4]

Storage: Store in a tightly closed container. Keep in a cool, dry, well-ventilated area away

from incompatible substances.[1] Pfizer recommends storing Tofacitinib at 20°C to 25°C

(68°F to 77°F).[5]

Spill and Disposal Procedures
Procedure Guidance

Spill Cleanup

Use appropriate personal protective equipment.

For solid spills, carefully sweep up and place in

a sealed container for disposal. Avoid

generating dust. For liquid spills, absorb with an

inert material and place in a suitable container.

[6]

Waste Disposal

Dispose of waste in accordance with all

applicable federal, state, and local

environmental regulations. Do not allow to enter

sewers or waterways.[2]

Experimental Workflow for Handling
The following diagram outlines the standard workflow for safely handling PF-00956980 in a

laboratory setting.
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Standard Laboratory Workflow for Handling PF-00956980.
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Mechanism of Action: JAK-STAT Signaling Pathway
PF-00956980 is an inhibitor of the Janus kinase (JAK) family of enzymes, which are critical

components of the JAK-STAT signaling pathway. This pathway transmits signals from

extracellular cytokines and growth factors to the cell nucleus, leading to changes in gene

expression.[7][8] Inhibition of JAK enzymes by PF-00956980 blocks this signaling cascade,

which is implicated in inflammatory and immune responses.

The following diagram illustrates the simplified JAK-STAT signaling pathway and the point of

inhibition by PF-00956980.
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Simplified JAK-STAT Signaling Pathway and Inhibition by PF-00956980.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. pfe-pfizercom-prod.s3.amazonaws.com [pfe-pfizercom-prod.s3.amazonaws.com]

4. chemicalbook.com [chemicalbook.com]

5. pfizermedical.com [pfizermedical.com]

6. pfe-pfizercom-prod.s3.amazonaws.com [pfe-pfizercom-prod.s3.amazonaws.com]

7. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]

8. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic
regimens [frontiersin.org]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
PF-00956980]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610060#personal-protective-equipment-for-handling-
pf-00956980]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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